Cas no 1241113-39-2 (N-benzyl-N-(cyanomethyl)-2-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazole-4-carboxamide)

• Product Name: N-benzyl-N-(cyanomethyl)-2-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazole-4-carboxamide
• CAS No: 1241113-39-2
• MF: C₁₇H₁₅N₅OS
• MW: 337.398901224136
• CID: 6285716
• PubChem ID: 47060920
• Update Time: 2025-05-22

N-benzyl-N-(cyanomethyl)-2-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS034540861
• N-benzyl-N-(cyanomethyl)-2-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazole-4-carboxamide
• 1241113-39-2
• EN300-26681303

• Inchi： 1S/C17H15N5OS/c1-21-11-14(9-19-21)16-20-15(12-24-16)17(23)22(8-7-18)10-13-5-3-2-4-6-13/h2-6,9,11-12H,8,10H2,1H3
• InChI Key： AHMACJLHTYSZDM-UHFFFAOYSA-N
• SMILES： S1C=C(C(N(CC#N)CC2C=CC=CC=2)=O)N=C1C1C=NN(C)C=1

Computed Properties

• Exact Mass: 337.09973129g/mol
• Monoisotopic Mass: 337.09973129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 103Ų

Additional information on N-benzyl-N-(cyanomethyl)-2-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazole-4-carboxamide

N-benzyl-N-(cyanomethyl)-2-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazole-4-carboxamide: A Comprehensive Overview

The compound with CAS No 1241113-39-2, known as N-benzyl-N-(cyanomethyl)-2-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazole-4-carboxamide, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a thiazole ring, a pyrazole substituent, and a carboxamide group. The presence of these functional groups makes it a versatile molecule with unique chemical properties.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. The pyrazole group in this compound is known for its ability to enhance bioavailability and stability, making it a valuable component in medicinal chemistry. Additionally, the carboxamide group contributes to hydrogen bonding capabilities, which are crucial for molecular interactions in biological systems.

The synthesis of N-benzyl-N-(cyanomethyl)-2-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazole-4-carboxamide involves a multi-step process that combines advanced organic chemistry techniques. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its ability to inhibit specific enzymes and receptors makes it a potential candidate for the development of novel therapeutic agents. Recent research has focused on its role as a modulator of cellular signaling pathways, which could lead to innovative treatments for diseases such as cancer and neurodegenerative disorders.

The structural complexity of this compound also makes it an interesting subject for computational chemistry studies. Advanced molecular modeling techniques have been employed to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). These studies are essential for determining its suitability as a drug candidate and optimizing its bioavailability.

Furthermore, the cyanomethyl group in this compound introduces additional functionality, enhancing its potential for use in polymer chemistry and materials science. Researchers have investigated its ability to participate in click chemistry reactions, which could lead to the development of novel materials with unique properties.

In conclusion, N-benzyl-N-(cyanomethyl)-2-(1-methyl-1H-pyrazol-4-yl)-1,3-thiazole-4-carboxamide is a multifaceted compound with significant potential across various scientific disciplines. Its intricate structure and functional groups make it a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover its properties and capabilities, this compound is poised to play a crucial role in advancing modern science and technology.